Cas no 1804776-83-7 (Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1804776-83-7
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4833187
• Update Time: 2025-05-19

Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H5F6NO4/c1-19-7(18)4-5(8(10,11)12)3(2-16-6(4)17)20-9(13,14)15/h2H,1H3,(H,16,17)
• InChI Key： AAJIOZBRQHSJGU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CNC(C=1C(=O)OC)=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 1.6
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804776-83-7): A Comprehensive Overview

Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1804776-83-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyridine family, a heterocyclic aromatic compound that has been widely studied due to its diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including hydroxyl, trifluoromethoxy, and trifluoromethyl substituents, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural features of Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate contribute to its unique chemical properties and reactivity. The hydroxyl group at the 2-position introduces a potential site for hydrogen bonding, which can enhance binding affinity to biological targets. Meanwhile, the trifluoromethoxy and trifluoromethyl groups at the 5- and 4-positions, respectively, introduce electron-withdrawing effects that can modulate the electronic properties of the molecule. These features make it an attractive candidate for designing novel compounds with improved pharmacological profiles.

In recent years, there has been growing interest in the development of fluorinated pyridines as pharmacophores due to their enhanced metabolic stability and bioavailability. The fluorine atoms in Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate not only contribute to these advantages but also provide additional opportunities for fine-tuning the compound's interactions with biological targets. This has led to its exploration in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

Recent studies have highlighted the potential of Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate as a lead compound in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in diseases such as cancer. The structural motifs present in this compound have shown promise in disrupting kinase activity by competing with ATP binding or inhibiting downstream signaling cascades. Preliminary in vitro studies have demonstrated encouraging results, suggesting that further optimization could yield potent and selective kinase inhibitors.

The synthesis of Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of fluorinated substituents often presents challenges due to their reactivity and sensitivity to various environmental factors. However, advances in synthetic methodologies have made it possible to incorporate these groups efficiently while maintaining structural integrity. This has opened up new avenues for exploring the synthetic potential of fluorinated pyridines and related compounds.

Beyond its applications in drug discovery, Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate has also been investigated for its role as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization at multiple sites, making it a valuable building block for constructing novel scaffolds with tailored properties. This flexibility has been exploited in various research projects aimed at developing new therapeutic agents with improved efficacy and reduced side effects.

The pharmacokinetic properties of Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary data suggest that the presence of fluorinated groups may enhance its bioavailability and metabolic stability, which are key factors for successful drug development. Further studies are needed to fully elucidate these properties and to identify any potential liabilities that need to be addressed.

In conclusion, Methyl 2-hydroxy-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804776-83-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and synthetic possibilities for this compound, highlighting its importance in advancing our understanding of fluorinated pyridines and their role in medicine.